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Compound of Interest

Compound Name: 3-Acetamidopyridine

Cat. No.: B189574

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Acetamidopyridine, with the CAS number 5867-45-8, is a pyridine derivative characterized
by an acetamide group at the third position of the pyridine ring.[1] Its chemical formula is
C7H8N20, and it has a molecular weight of 136.15 g/mol .[2][3][4] This compound typically
appears as a white to off-white crystalline powder.[1][5] 3-Acetamidopyridine serves as a
crucial building block and intermediate in the synthesis of more complex molecules, particularly
within the pharmaceutical industry.[1] The pyridine scaffold is a prevalent structural unit in
numerous therapeutic agents, highlighting the importance of its derivatives in drug design and
discovery.[6][7][8]

Physicochemical and Spectroscopic
Characterization

The fundamental properties of 3-Acetamidopyridine are summarized below, providing a
baseline for its use in experimental settings.

Physicochemical Properties

The physical and chemical data for 3-Acetamidopyridine are compiled in the following table,
offering a comprehensive overview of its characteristics.
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Property Value Source(s)
CAS Number 5867-45-8 [1112][3]
Molecular Formula C7H8N20 [11[2][3]
Molecular Weight 136.15 g/mol [2][3]
Appearance White to off-white powder to (115]
crystal
Melting Point 131 - 137 °C [2][5][9][10]
Boiling Point 326.5- 327 °C [11[2][10]
Density ~1.178 g/cm? (estimate) [11[2]
pKa 4.36 - 4.37 [2][10]
Water Solubility :ljjb)l(e;m Mo/l (sparingly [1][10]
Solubility Soluble in Methanol [1][2]

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of 3-Acetamidopyridine. Key
data from infrared spectroscopy and predicted mass spectrometry are presented below.

Spectroscopy Type Data Source(s)

KBr pellet, cm~t; 3244m
[V(NH)], 1687vs [v(C=0)], [9]
1554vs [amide II]

Infrared (IR)

Predicted Mass Spectrometry Adduct m/z
[M+H]* 137.07094
[M+Na]* 159.05288
[M-H]~ 135.05638
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Data sourced from PubChemlLite, predicted using CCSbase.[11]

Experimental Protocols
Synthesis of 3-Acetamidopyridine

A common and established method for the synthesis of 3-Acetamidopyridine involves the
acetylation of 3-aminopyridine.[9]

Materials:

e 3-Aminopyridine (1.882 g, 20.0 mmol)
e Pyridine (10 mL)

e Acetic anhydride (10 mL)

e Water (10 mL)

o Diethyl ether

e Methanol

Procedure:

Dissolve 3-aminopyridine in a mixture of pyridine and acetic anhydride.

Maintain the resulting solution at room temperature for 24 hours.

Add water to the solution and evaporate to dryness in vacuo.

Wash the resulting precipitate thoroughly with diethyl ether.

Recrystallize the crude product from methanol to yield pure 3-acetamidopyridine.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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